Cas no 1690530-42-7 (N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amine)

• Product Name: N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amine
• CAS No: 1690530-42-7
• MF: C₁₁H₁₇ClN₄
• MW: 240.732480764389
• CID: 5950233
• PubChem ID: 89148922
• Update Time: 2025-05-20

N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amine
• EN300-11385925
• SCHEMBL13690445
• N-[(5-chloropyrazin-2-yl)methyl]-N-methylpiperidin-4-amine
• 1690530-42-7

• Inchi： 1S/C11H17ClN4/c1-16(10-2-4-13-5-3-10)8-9-6-15-11(12)7-14-9/h6-7,10,13H,2-5,8H2,1H3
• InChI Key： REZIQFWJLMAVJS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CN(C)C1CCNCC1

Computed Properties

• Exact Mass: 240.1141743g/mol
• Monoisotopic Mass: 240.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amine

N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amine: A Comprehensive Overview

The compound with CAS No. 1690530-42-7, known as N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazine ring with a piperidine moiety, both of which contribute to its intriguing chemical properties.

Recent studies have highlighted the potential of N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amine in various applications, particularly in the development of advanced materials and pharmaceuticals. The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms, is known for its ability to participate in π-interactions and hydrogen bonding, making it a valuable component in supramolecular chemistry. Similarly, the piperidine group introduces rigidity and potential for stereochemical interactions, further enhancing the compound's versatility.

One of the most promising areas of research involving this compound is its role in the synthesis of novel polymers. Scientists have explored the use of N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amine as a building block for constructing high-performance polymers with tailored properties. For instance, its ability to form robust intermolecular bonds has led to the creation of materials with enhanced mechanical strength and thermal stability.

In addition to its polymer-related applications, this compound has also shown potential in drug discovery. The combination of the pyrazine and piperidine groups allows for diverse pharmacophore arrangements, which can be optimized for specific therapeutic targets. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various enzymes and receptors, making them strong candidates for further preclinical testing.

The synthesis of N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amine involves a multi-step process that typically begins with the preparation of the pyrazine derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the piperidine moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications.

Another area where this compound has made an impact is in catalysis. The unique electronic properties of the pyrazine ring enable it to act as a ligand in transition metal complexes, facilitating various catalytic reactions. For example, it has been used as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating high efficiency and selectivity.

Furthermore, the structural flexibility of N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amine allows for easy functionalization, enabling researchers to tailor its properties for specific applications. This has led to the development of derivatives with improved solubility, bioavailability, or stability under certain conditions.

In conclusion, N-(5-chloropyrazin-2-yl)methyl-N-methylpiperidin-4-amie, with CAS No. 1690530-42-, is a versatile compound that continues to be a focal point in contemporary chemical research. Its unique structure and diverse applications make it an invaluable tool in fields ranging from materials science to pharmacology. As researchers continue to explore its potential, we can expect even more innovative uses for this remarkable molecule.